Cas no 13772-63-9 (methyl 3-nitronaphthalene-1-carboxylate)

• Product Name: methyl 3-nitronaphthalene-1-carboxylate
• CAS No: 13772-63-9
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• MDL: MFCD00085480
• CID: 901899
• PubChem ID: 260948
• Update Time: 2025-04-19

methyl 3-nitronaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-naphthalene-1-carboxylic acid methyl ester
• Methyl 3-nitro-1-naphthoate
• methyl 3-nitronaphthalene-1-carboxylate
• 3-nitro-1-naphthoate
• 3-Nitro-1-naphthoesaeure-methylester
• 3-Nitro-naphthoesaeure-1-methylester
• AC1L647Y
• AC1Q20JP
• AG-D-76584
• AR-1J5189
• CTK0I1628
• methyl 3-nitro-5,6,7,8-tetrahydro-1-naphthoate
• NSC92791
• SureCN2152969
• 1-Naphthalenecarboxylic acid, 3-nitro-, methyl ester
• Methyl3-Nitro-1-naphthoate
• QFUDSCNJHFVWIB-UHFFFAOYSA-N
• 4261AJ
• SY034733
• DA-10991
• Y10095
• AKOS024260984
• 13772-63-9
• DTXSID30293887
• NSC-92791
• CS-11990
• AC-29530
• EN300-179867
• SCHEMBL2152969
• MFCD00085480
• CS-0150853
• SB33209
• NSC 92791

• MDL： MFCD00085480
• Inchi： 1S/C12H9NO4/c1-17-12(14)11-7-9(13(15)16)6-8-4-2-3-5-10(8)11/h2-7H,1H3
• InChI Key： QFUDSCNJHFVWIB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=C2C=CC=CC2=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 231.05317
• Monoisotopic Mass: 231.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1

Experimental Properties

• Density: 1.334±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.035 g/l) (25 º C),
• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives